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Compound of Interest

Compound Name: Ganoderenic acid F

Cat. No.: B15592413 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Ganoderenic acid F, a bioactive

triterpenoid isolated from Ganoderma lucidum. This document is intended for researchers,

scientists, and drug development professionals interested in the chemical properties, biological

activities, and experimental protocols associated with this compound.

Chemical Identification and Properties
Ganoderenic acid F is a lanostane-type triterpenoid characterized by a complex polycyclic

structure. Its chemical identifiers and physicochemical properties are summarized below.
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Identifier Value Source

IUPAC Name

(6R)-6-

[(5R,10S,12S,13R,14R,17R)-1

2-acetyloxy-4,4,10,13,14-

pentamethyl-3,7,11,15-

tetraoxo-2,5,6,12,16,17-

hexahydro-1H-

cyclopenta[a]phenanthren-17-

yl]-2-methyl-4-oxoheptanoic

acid

[1]

(12β)-12-

(acetyloxy)-3,7,11,15,23-

pentaoxo-Lanost-8-en-26-oic

acid

[2]

CAS Number 98665-15-7 [1][2][3]

Molecular Formula C₃₂H₄₂O₉ [1]

Molecular Weight 570.7 g/mol [1]

Exact Mass 570.28288291 Da [1]

Biological Activity and Pharmacokinetics
Ganoderenic acid F has demonstrated a range of biological activities, making it a compound

of interest for therapeutic development. It is reported to inhibit the growth of cancer cells and

exhibit anti-angiogenic activity by preventing the formation of new blood vessels.[3]

A pharmacokinetic study in healthy male volunteers provided the following data after oral

administration of a Ling Zhi preparation containing Ganoderenic acid F:

Pharmacokinetic Parameter Value Source

Elimination half-life (t₁/₂) 28.80 min

Area under the curve (AUC)
Low (specific value not

detailed)
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Experimental Protocols
The isolation and purification of Ganoderenic acid F from Ganoderma lucidum typically

involves a multi-step process. The following is a generalized protocol based on common

methodologies for ganoderic acid extraction.

Extraction
Sample Preparation: Dried and powdered fruiting bodies of Ganoderma lucidum are used as

the starting material.

Solvent Extraction: The powdered material is extracted with a high-polarity solvent, such as

95% ethanol, typically at an elevated temperature (e.g., 80°C) for several hours. This

process is often repeated multiple times to ensure a thorough extraction.

Concentration: The resulting ethanol extracts are combined and concentrated under reduced

pressure to remove the solvent, yielding a crude extract.

Purification
Column Chromatography: The crude extract is subjected to column chromatography on a

silica gel stationary phase. A gradient elution system, for example, with a chloroform/acetone

mixture, is used to separate fractions based on polarity.

Reversed-Phase Chromatography: Fractions containing ganoderic acids are further purified

using a reversed-phase C-18 column with a water/methanol or acetonitrile/acetic acid mobile

phase.

High-Performance Liquid Chromatography (HPLC): Final purification to isolate Ganoderenic
acid F is achieved through semi-preparative HPLC.

Structure Confirmation: The identity and purity of the isolated Ganoderenic acid F are

confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and

Mass Spectrometry (MS).

Signaling Pathway Modulation
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While direct studies on the signaling pathways modulated by Ganoderenic acid F are limited,

research on closely related compounds, such as Deacetyl Ganoderic Acid F, has shown

inhibitory effects on the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells)

signaling pathway. This pathway is a key regulator of inflammatory responses. The diagram

below illustrates the general mechanism of NF-κB inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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